Cas no 51235-18-8 (1,3,5-Triazine-2,4(1H,3H)-dione, 3-cyclopentyl-6-(methylthio)-)

• Product Name: 1,3,5-Triazine-2,4(1H,3H)-dione, 3-cyclopentyl-6-(methylthio)-
• CAS No: 51235-18-8
• MF: C₉H₁₃N₃O₂S
• MW: 227.283420324326
• CID: 362870
• PubChem ID: 21509827
• Update Time: 2025-04-19

1,3,5-Triazine-2,4(1H,3H)-dione, 3-cyclopentyl-6-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2,4(1H,3H)-dione, 3-cyclopentyl-6-(methylthio)-
• 3-cyclopentyl-6-methylsulfanyl-1H-1,3,5-triazine-2,4-dione
• DTXSID30615328
• SCHEMBL11852496
• 51235-18-8
• 3-Cyclopentyl-6-(methylsulfanyl)-1,3,5-triazine-2,4(1H,3H)-dione

• Inchi： 1S/C9H13N3O2S/c1-15-7-10-8(13)12(9(14)11-7)6-4-2-3-5-6/h6H,2-5H2,1H3,(H,10,11,13,14)
• InChI Key： WDMSPMSKLHFVJQ-UHFFFAOYSA-N
• SMILES： S(C)C1=NC(N(C(N1)=O)C1CCCC1)=O

Computed Properties

• Exact Mass: 227.07299
• Monoisotopic Mass: 227.07284784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 87.1Ų

Experimental Properties

• PSA: 61.77